Cas no 378802-43-8 (2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid)

• Product Name: 2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid
• CAS No: 378802-43-8
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 3955681
• PubChem ID: 22490569
• Update Time: 2025-06-12

2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 6-(trifluoromethyl)-
• 2-(6-Trifluoromethyl-1H-indol-3-yl)acetic acid
• 2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid
• F15953
• 2-(6-(trifluoromethyl)-1H-indol-3-yl)aceticacid
• KS-10172
• MFCD09954806
• 378802-43-8
• 2-(6-(trifluoromethyl)-1H-indol-3-yl)acetic acid
• SCHEMBL2386812
• AKOS030528752

• Inchi： 1S/C11H8F3NO2/c12-11(13,14)7-1-2-8-6(3-10(16)17)5-15-9(8)4-7/h1-2,4-5,15H,3H2,(H,16,17)
• InChI Key： JTZRMQQGGJXZOE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(CC(=O)O)=CNC=2C=1)(F)F

Computed Properties

• Exact Mass: 243.05071298g/mol
• Monoisotopic Mass: 243.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid

Research Brief on 2-[6-(Trifluoromethyl)-1H-indol-3-yl]acetic Acid (CAS: 378802-43-8): Recent Advances and Applications

The compound 2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid (CAS: 378802-43-8) has emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This indole acetic acid derivative, characterized by its trifluoromethyl substitution at the 6-position, has shown promising biological activities in recent studies. The presence of both the indole scaffold and trifluoromethyl group contributes to its unique physicochemical properties, making it a valuable building block in medicinal chemistry and drug discovery.

Recent studies have focused on the synthetic optimization of 2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid, with several research groups reporting improved synthetic routes that enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described a novel one-pot synthesis method that reduces byproduct formation while maintaining excellent stereochemical control. These advancements in synthetic methodology have facilitated more extensive biological evaluation of this compound and its derivatives.

In pharmacological research, 2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid has demonstrated notable anti-inflammatory activity through modulation of COX-2 expression, as reported in a recent study published in Bioorganic & Medicinal Chemistry Letters. The compound showed selective inhibition of COX-2 over COX-1, suggesting potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles. Molecular docking studies revealed that the trifluoromethyl group plays a crucial role in binding interactions with the COX-2 active site.

Another significant application has emerged in oncology research. A 2024 study in the European Journal of Medicinal Chemistry demonstrated that derivatives of 2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid exhibit potent antiproliferative activity against several cancer cell lines, particularly in breast and prostate cancers. The mechanism appears to involve modulation of the PI3K/AKT/mTOR pathway, with the trifluoromethyl group enhancing cellular permeability and target engagement. These findings suggest potential for developing novel targeted cancer therapies based on this chemical scaffold.

The compound has also found applications in agrochemical research. Recent patent filings indicate that 2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid derivatives show promising plant growth regulation properties, particularly in stress resistance enhancement. The presence of both the indole core (similar to natural auxins) and the electron-withdrawing trifluoromethyl group appears to contribute to this biological activity, opening new avenues for crop protection agent development.

From a chemical biology perspective, researchers have utilized 2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid as a versatile intermediate for synthesizing more complex molecules. The carboxylic acid functionality allows for straightforward derivatization, while the indole nitrogen provides an additional site for modification. Recent work has explored its use in creating targeted protein degraders (PROTACs) and other bifunctional molecules, taking advantage of its favorable physicochemical properties and cell permeability.

Future research directions for 2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid appear promising, with several pharmaceutical companies listing derivatives of this compound in their preclinical pipelines. The combination of synthetic accessibility, favorable drug-like properties, and demonstrated biological activities across multiple therapeutic areas suggests that this molecule will continue to be an important focus of chemical biology and medicinal chemistry research in the coming years.